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For Researchers, Scientists, and Drug Development Professionals

Introduction
Persianone is a complex diterpenoid natural product with the chemical formula C40H56O6.[1]

First identified in Pseudodictamnus aucheri, a plant species found in the Iranian region, this

molecule presents a unique and intricate chemical architecture.[1] This technical guide serves

to consolidate the currently available physicochemical data for Persianone, offering a

foundational resource for researchers interested in its potential for further investigation and

drug discovery. While comprehensive biological and mechanistic data remains limited in the

public domain, this document provides a thorough summary of its known properties.

Chemical and Physical Properties
The fundamental physicochemical properties of Persianone have been primarily determined

through computational methods. These calculated parameters offer initial insights into the

molecule's behavior and potential for formulation and delivery. A summary of these properties is

presented in the table below.
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Property Value Source

Molecular Formula C40H56O6 PubChem[1]

Molecular Weight 632.9 g/mol PubChem[1]

IUPAC Name

(2S,4aS,8aS)-2-

[[(2R,3R,4R,4aS,8aS)-4-[2-

(furan-3-yl)ethyl]-4-hydroxy-

3,4a,8,8-tetramethyl-1-oxo-

2,3,5,6,7,8a-

hexahydronaphthalen-2-

yl]oxy]-4-[2-(furan-3-

yl)ethyl]-3,4a,8,8-tetramethyl-

5,6,7,8a-tetrahydro-2H-

naphthalen-1-one

PubChem[1]

CAS Number 170894-20-9 GlpBio[2]

Topological Polar Surface Area 89.9 Å² PubChem[1]

XLogP3 8.5 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
6 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

Formal Charge 0 PubChem[1]

Solubility

Information on specific

solvents is limited. General

advice suggests selecting an

appropriate solvent based on

the product's solubility

characteristics and, if

necessary, warming to 37°C

and using sonication to

increase solubility.

GlpBio[2]
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Storage

For optimal stability,

Persianone should be stored

at room temperature. Stock

solutions should be stored in

aliquots to prevent degradation

from repeated freeze-thaw

cycles. For long-term storage,

it is recommended to store at

-80°C for up to 6 months or at

-20°C for up to 1 month.

GlpBio[2]

Experimental Protocols
Detailed experimental protocols for the isolation of Persianone from Pseudodictamnus aucheri

or its total chemical synthesis are not currently available in peer-reviewed scientific literature.

Further research is required to develop and publish standardized methodologies for obtaining

this compound.

Biological Activity and Signaling Pathways
At present, there is a notable absence of published research detailing the biological activity of

Persianone. Preliminary investigations into its potential anticancer, anti-inflammatory, or other

therapeutic effects have not been reported. Consequently, the mechanism of action and any

associated intracellular signaling pathways for Persianone remain unknown.

The following diagram illustrates a generic workflow for the screening of a novel natural product

like Persianone for biological activity, a process that has yet to be documented for this specific

compound.
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General Workflow for Natural Product Biological Screening

Compound Acquisition

In Vitro Screening

Mechanism of Action Studies

In Vivo Evaluation

Isolation from Natural Source
(e.g., Pseudodictamnus aucheri)

Cytotoxicity Assays
(e.g., MTT, LDH)

Chemical Synthesis

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Enzyme Inhibition Assays Receptor Binding Assays

Gene Expression Profiling
(e.g., qPCR, RNA-seq)

Animal Model Studies

Click to download full resolution via product page

Caption: A generalized workflow for the discovery and validation of bioactive natural products.

Conclusion and Future Directions
Persianone remains a molecule of significant interest due to its complex chemical structure.

The data presented in this guide, primarily derived from computational and supplier

information, provides a starting point for future research. There is a clear and urgent need for
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comprehensive studies to elucidate the biological activities and mechanisms of action of

Persianone. The development of robust isolation and synthesis protocols will be critical to

enabling these future investigations. As research progresses, a more complete understanding

of Persianone's potential as a therapeutic agent may emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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